Cas no 2034559-53-8 (1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole)

• Product Name: 1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole
• CAS No: 2034559-53-8
• MF: C₂₀H₁₇ClN₄O
• MW: 364.828182935715
• CID: 5467439
• Update Time: 2025-06-08

1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(5-chloro-1H-indol-2-yl)methanone
• [3-(benzimidazol-1-yl)pyrrolidin-1-yl]-(5-chloro-1H-indol-2-yl)methanone
• 1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole

• Inchi： 1S/C20H17ClN4O/c21-14-5-6-16-13(9-14)10-18(23-16)20(26)24-8-7-15(11-24)25-12-22-17-3-1-2-4-19(17)25/h1-6,9-10,12,15,23H,7-8,11H2
• InChI Key： OVDBNAYKXIRLPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(N1CCC(C1)N1C=NC3C=CC=CC1=3)=O)N2

Computed Properties

• Exact Mass: 364.1090889 g/mol
• Monoisotopic Mass: 364.1090889 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 364.8
• XLogP3: 3.8
• Topological Polar Surface Area: 53.9

Additional information on 1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole

Chemical and Biological Properties of 1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole (CAS No. 2034559-53-8)

The compound 1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole, identified by its CAS number 2034559-53-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines a pyrrolidine core with a benzodiazepine scaffold, further functionalized by a chloro-substituted indole moiety. Such structural features make it a promising candidate for exploring novel pharmacological interactions, particularly in the context of central nervous system (CNS) disorders and inflammatory pathways.

Recent studies have highlighted the importance of benzodiazepine derivatives in modulating GABAergic neurotransmission, which is critical for anxiolytic, sedative, and anticonvulsant effects. The incorporation of the 5-chloro-1H-indole-2-carbonyl group into the pyrrolidin-3-yl moiety introduces additional electronic and steric properties that can influence binding affinity and selectivity. This modification has been strategically explored in the development of next-generation CNS therapeutics, where fine-tuning of molecular interactions is essential to achieve desired outcomes while minimizing side effects.

The benzodiazepine core of this compound is well-documented for its interaction with benzodiazepine receptors (BZDs), including BZD1 and BZD2. However, the presence of the chloro-substituent on the indole ring adds a layer of complexity that may enhance or alter receptor binding profiles. Preliminary computational studies suggest that this structural motif could exhibit enhanced binding affinity to certain CNS targets, potentially making it a valuable scaffold for drug design. The pyrrolidine ring further contributes to the molecule's overall flexibility, allowing for conformational adjustments that could optimize pharmacokinetic properties.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require rigorous methodologies to ensure structural integrity and purity. The synthesis of 1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Advanced spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC-MS), and X-ray crystallography are employed to confirm molecular structure and stereochemistry.

One of the key aspects of evaluating this compound is its potential biological activity. The chloro-substituted indole moiety has been extensively studied for its role in modulating enzyme activity and receptor interactions. For instance, indole derivatives are known to influence pathways involving cytochrome P450 enzymes, which are critical for drug metabolism. Understanding these interactions is crucial for predicting pharmacokinetic behavior and potential drug-drug interactions. Additionally, the benzodiazepine component may exhibit anxiolytic or sedative effects through modulation of GABA-A receptor function.

Recent advances in drug discovery have emphasized the importance of structure-based drug design (SBDD) and computer-assisted molecular modeling. These techniques allow researchers to predict how a molecule will interact with biological targets at the atomic level. In the case of 1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole, computational modeling has been used to explore its binding mode to potential targets such as BZD receptors or enzymes involved in inflammation pathways. Such simulations provide valuable insights into optimizing lead compounds before moving into expensive wet-lab experiments.

The compound's potential applications extend beyond CNS disorders. Emerging research suggests that benzodiazepine derivatives may play a role in modulating inflammatory responses by interacting with non-BZD targets. For example, some benzodiazepines have been found to inhibit microglial activation, a key process in neuroinflammatory diseases like Alzheimer's disease or multiple sclerosis. The unique structural features of 1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole make it an intriguing candidate for further exploration in this area.

From a synthetic chemistry perspective, this molecule exemplifies the sophisticated interplay between functional groups and heterocyclic cores. The pyrrolidinyl unit provides a stable framework while allowing for modifications that can fine-tune biological activity. The 5-chloroindole component introduces electronic effects that can modulate reactivity and binding properties. Such design principles are fundamental in modern medicinal chemistry, where each structural element is carefully considered to achieve desired pharmacological outcomes.

In conclusion,1-[1-(5-chloro-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole (CAS No. 2034559-53-8) represents a promising chemical entity with potential applications in CNS therapeutics and inflammatory diseases. Its unique structural features—combining a pyrrolidine core with a chloro-substituted indole moiety attached to a benzodiazepine scaffold—make it an attractive scaffold for further drug development. Continued research into its biological activity and pharmacokinetic properties will be essential to unlock its full therapeutic potential.